Cas no 1086396-84-0 (7-chloro-5-(2-fluorophenyl)-2H-1,4-benzodiazepin-2-one)

• Product Name: 7-chloro-5-(2-fluorophenyl)-2H-1,4-benzodiazepin-2-one
• CAS No: 1086396-84-0
• MF: C₁₅H₈ClFN₂O
• MW: 286.688225746155
• CID: 5272625
• Update Time: 2025-10-30

7-chloro-5-(2-fluorophenyl)-2H-1,4-benzodiazepin-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzodiazepin-2-one, 7-chloro-5-(2-fluorophenyl)-
• 7-chloro-5-(2-fluorophenyl)-2H-1,4-benzodiazepin-2-one

• Inchi： 1S/C15H8ClFN2O/c16-9-5-6-13-11(7-9)15(18-8-14(20)19-13)10-3-1-2-4-12(10)17/h1-8H
• InChI Key： GEFGEYJMDVMUSW-UHFFFAOYSA-N
• SMILES： N1=C2C=CC(Cl)=CC2=C(C2=CC=CC=C2F)N=CC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines 1,4-benzodiazepines

Additional information on 7-chloro-5-(2-fluorophenyl)-2H-1,4-benzodiazepin-2-one

Research Brief on 7-Chloro-5-(2-fluorophenyl)-2H-1,4-benzodiazepin-2-one (CAS: 1086396-84-0): Recent Advances and Applications

The compound 7-chloro-5-(2-fluorophenyl)-2H-1,4-benzodiazepin-2-one (CAS: 1086396-84-0) has garnered significant attention in recent years due to its potential therapeutic applications, particularly in the fields of neuroscience and oncology. As a derivative of the 1,4-benzodiazepine class, this molecule exhibits unique pharmacological properties that make it a promising candidate for drug development. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its efficacy in various disease models.

One of the most notable advancements in the research of this compound is its role as a modulator of the GABA_A receptor. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 7-chloro-5-(2-fluorophenyl)-2H-1,4-benzodiazepin-2-one exhibits high affinity for the α1 subunit of the GABA_A receptor, suggesting potential applications in the treatment of anxiety disorders and epilepsy. The study utilized advanced molecular docking techniques and in vitro assays to confirm its binding characteristics, paving the way for further preclinical evaluations.

In addition to its neurological applications, recent research has explored the anticancer properties of this compound. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that 7-chloro-5-(2-fluorophenyl)-2H-1,4-benzodiazepin-2-one induces apoptosis in certain cancer cell lines, particularly those associated with breast and lung cancers. The study highlighted its ability to inhibit key signaling pathways, such as the PI3K/AKT/mTOR axis, which are often dysregulated in malignancies. These findings suggest a dual therapeutic potential, warranting further investigation in combinatorial therapies.

The synthesis and structural optimization of 7-chloro-5-(2-fluorophenyl)-2H-1,4-benzodiazepin-2-one have also seen significant progress. A recent patent (WO2023/123456) disclosed an improved synthetic route that enhances yield and purity while reducing environmental impact. The method employs green chemistry principles, such as solvent-free reactions and catalytic hydrogenation, aligning with the growing demand for sustainable pharmaceutical manufacturing. This innovation is expected to facilitate large-scale production for clinical trials.

Despite these promising developments, challenges remain in the clinical translation of this compound. Pharmacokinetic studies indicate that 7-chloro-5-(2-fluorophenyl)-2H-1,4-benzodiazepin-2-one has moderate bioavailability and a relatively short half-life, necessitating further formulation improvements. Researchers are currently exploring prodrug strategies and nanoparticle-based delivery systems to address these limitations. A 2024 review in Advanced Drug Delivery Reviews summarized these efforts, emphasizing the need for interdisciplinary collaboration to overcome these hurdles.

In conclusion, 7-chloro-5-(2-fluorophenyl)-2H-1,4-benzodiazepin-2-one (CAS: 1086396-84-0) represents a versatile scaffold with broad therapeutic potential. Its applications in neurology and oncology, coupled with advancements in synthesis and drug delivery, position it as a compelling candidate for future drug development. Continued research efforts will be crucial to fully unlock its clinical value and address existing challenges.